Cas no 1356114-70-9 (N-(Piperidin-4-ylmethyl)-2-(trifluoromethyl)-1,6-naphthyridin-5-amine hydrochloride hydrate)

• Product Name: N-(Piperidin-4-ylmethyl)-2-(trifluoromethyl)-1,6-naphthyridin-5-amine hydrochloride hydrate
• CAS No: 1356114-70-9
• MF: C₁₅H₂₀ClF₃N₄O
• MW: 364.7937
• CID: 4592912
• Update Time: 2025-07-25

N-(Piperidin-4-ylmethyl)-2-(trifluoromethyl)-1,6-naphthyridin-5-amine hydrochloride hydrate Chemical and Physical Properties

Names and Identifiers

• N-(Piperidin-4-ylmethyl)-2-(trifluoromethyl)-1,6-naphthyridin-5-amine hydrochloride hydrate
• N-(piperidin-4-ylmethyl)-2-(trifluoromethyl)-1,6-naphthyridin-5-amine;hydrate;hydrochloride

• Inchi： 1S/C15H17F3N4.ClH.H2O/c16-15(17,18)13-2-1-11-12(22-13)5-8-20-14(11)21-9-10-3-6-19-7-4-10;;/h1-2,5,8,10,19H,3-4,6-7,9H2,(H,20,21);1H;1H2
• InChI Key： RVAFFCBXKSLMDS-UHFFFAOYSA-N
• SMILES： Cl[H].FC(C1C=CC2=C(C=CN=C2NCC2CCNCC2)N=1)(F)F.O([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 357
• Topological Polar Surface Area: 50.8

Additional information on N-(Piperidin-4-ylmethyl)-2-(trifluoromethyl)-1,6-naphthyridin-5-amine hydrochloride hydrate

Comprehensive Overview of N-(Piperidin-4-ylmethyl)-2-(trifluoromethyl)-1,6-naphthyridin-5-amine hydrochloride hydrate (CAS No. 1356114-70-9)

N-(Piperidin-4-ylmethyl)-2-(trifluoromethyl)-1,6-naphthyridin-5-amine hydrochloride hydrate (CAS No. 1356114-70-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the 1,6-naphthyridine derivatives, a class known for its diverse biological activities. The presence of a trifluoromethyl group and a piperidin-4-ylmethyl moiety enhances its potential as a key intermediate in drug discovery. Researchers are particularly interested in its role in modulating enzyme activity and receptor binding, making it a valuable candidate for therapeutic applications.

The structural complexity of N-(Piperidin-4-ylmethyl)-2-(trifluoromethyl)-1,6-naphthyridin-5-amine hydrochloride hydrate offers unique advantages in medicinal chemistry. The 1,6-naphthyridine core provides a rigid framework that can interact with biological targets, while the trifluoromethyl group contributes to metabolic stability and lipophilicity. These properties are critical in the development of drugs targeting neurological disorders, inflammation, and other chronic conditions. Recent studies have highlighted its potential in kinase inhibition, a hot topic in cancer research and precision medicine.

In the context of current trends, the demand for fluorinated compounds like this one has surged due to their enhanced bioavailability and selectivity. The trifluoromethyl group, in particular, is a focal point in modern drug design, as it often improves pharmacokinetic profiles. Additionally, the piperidine scaffold is a common motif in FDA-approved drugs, further underscoring the relevance of this compound. Researchers and pharmaceutical companies are actively exploring its applications in central nervous system (CNS) therapeutics and GPCR-targeted drugs, aligning with the growing interest in personalized medicine.

From a synthetic perspective, N-(Piperidin-4-ylmethyl)-2-(trifluoromethyl)-1,6-naphthyridin-5-amine hydrochloride hydrate exemplifies the convergence of organic chemistry and drug development. Its synthesis involves multi-step reactions, including nucleophilic substitution and reductive amination, which are widely discussed in academic and industrial settings. The compound's hydrate form ensures stability during storage and handling, a critical factor for laboratory and commercial use. This aspect is particularly relevant to researchers seeking stable intermediates for high-throughput screening.

The compound's CAS No. 1356114-70-9 serves as a unique identifier in chemical databases, facilitating its retrieval in literature and patent searches. Its inclusion in studies related to structure-activity relationships (SAR) and fragment-based drug design reflects its versatility. As the pharmaceutical industry shifts toward small-molecule therapeutics, compounds like this are increasingly valuable for their modularity and scalability. Furthermore, its potential role in neurodegenerative disease research aligns with global efforts to address aging-related health challenges.

In summary, N-(Piperidin-4-ylmethyl)-2-(trifluoromethyl)-1,6-naphthyridin-5-amine hydrochloride hydrate represents a promising avenue for scientific exploration. Its structural features, combined with emerging applications in drug discovery and biochemical assays, position it as a compound of enduring interest. As research continues to uncover its full potential, this molecule is likely to remain a subject of innovation and collaboration across disciplines.